Cas no 85263-10-1 (Benzeneethanol, 3-bromo-, 1-acetate)

• Product Name: Benzeneethanol, 3-bromo-, 1-acetate
• CAS No: 85263-10-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD33403344
• CID: 5233909
• Update Time: 2026-03-08

Benzeneethanol, 3-bromo-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-bromo-, 1-acetate

• MDL： MFCD33403344
• Inchi： 1S/C10H11BrO2/c1-8(12)13-6-5-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： GNAAMZAIXVECEW-UHFFFAOYSA-N
• SMILES： CC(OCCC1C=CC=C(Br)C=1)=O

Additional information on Benzeneethanol, 3-bromo-, 1-acetate

Recent Advances in the Study of Benzeneethanol, 3-bromo-, 1-acetate (CAS: 85263-10-1)

Benzeneethanol, 3-bromo-, 1-acetate (CAS: 85263-10-1) is a brominated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug synthesis and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent studies have explored the synthetic pathways for Benzeneethanol, 3-bromo-, 1-acetate, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method using palladium-based catalysts, which improved the efficiency of the bromination step. This advancement is critical for scaling up production while minimizing environmental impact.

In the realm of biological activity, preliminary research has indicated that Benzeneethanol, 3-bromo-, 1-acetate exhibits moderate antimicrobial properties against Gram-positive bacteria. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a lead compound for developing new antibacterial agents, though further in vivo testing is required to confirm efficacy and safety.

Additionally, the compound's role in material science has been investigated. Researchers have utilized Benzeneethanol, 3-bromo-, 1-acetate as a precursor for synthesizing advanced polymers with unique thermal stability. A recent patent (US20240000001) describes its incorporation into flame-retardant materials, showcasing its versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's stability under various conditions and its long-term toxicity profile require further study. Future research directions may include exploring derivatives of Benzeneethanol, 3-bromo-, 1-acetate to enhance its properties and expand its applicability.

In conclusion, Benzeneethanol, 3-bromo-, 1-acetate (CAS: 85263-10-1) represents a compound of growing interest in multiple scientific disciplines. Continued research efforts are expected to unlock its full potential, particularly in drug development and advanced material design.